Cas no 1805925-53-4 (3-Iodo-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine)
3-Iodo-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability for synthetic applications. The presence of iodine at the 3-position enhances its utility in cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex heterocyclic frameworks. The methoxy and trifluoromethoxy groups contribute to electron density modulation, influencing both reactivity and selectivity in nucleophilic or electrophilic substitutions. This compound is particularly valuable in pharmaceutical and agrochemical research, where trifluoromethoxy-substituted pyridines are known to improve metabolic stability and bioavailability. Its well-defined structure makes it a versatile intermediate for targeted synthesis.
1805925-53-4 structure
Product Name:3-Iodo-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine
CAS No:1805925-53-4
MF:C8H7F3INO2
MW:333.046365022659
CID:4835204
Update Time:2025-10-30
3-Iodo-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Iodo-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine
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- Inchi: 1S/C8H7F3INO2/c1-4-3-5(14-2)13-7(6(4)12)15-8(9,10)11/h3H,1-2H3
- InChI Key: DXDURSWXKPIMOY-UHFFFAOYSA-N
- SMILES: IC1C(=NC(=CC=1C)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 3.7
- Topological Polar Surface Area: 31.4
3-Iodo-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029091887-1g |
3-Iodo-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine |
1805925-53-4 | 97% | 1g |
$1,579.40 | 2022-04-01 |
3-Iodo-6-methoxy-4-methyl-2-(trifluoromethoxy)pyridine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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